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Compound of Interest

Compound Name: Dibutyltin oxide

Cat. No.: B1670442 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dibutyltin oxide (DBTO), an organotin compound with the chemical formula (C₄H₉)₂SnO, is a

versatile material employed across various industrial and research sectors.[1] It serves as a

highly effective heat stabilizer for polyvinyl chloride (PVC), a catalyst in the production of

polyurethanes and silicones, and a reagent in organic synthesis.[2] Given its widespread use, a

thorough understanding of its thermal stability is paramount for ensuring safe handling,

predicting product performance, and controlling reaction chemistry. This technical guide

provides an in-depth analysis of the thermal properties of dibutyltin oxide, detailing its

decomposition behavior and presenting relevant experimental methodologies.

Physicochemical and Thermal Properties
The thermal stability of dibutyltin oxide is characterized by its melting point, boiling point, and

decomposition temperature. However, a review of the available literature reveals some

discrepancies in the reported values, which may be attributed to differences in experimental

conditions and sample purity. A summary of these properties is presented in the tables below.
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Property Value Source

Molecular Formula C₈H₁₈OSn [3][4]

Molecular Weight 248.94 g/mol [3]

Appearance White to almost white powder [1]

Density 1.6 g/cm³ [1]

Thermal Properties
Property Reported Value(s) Source(s)

Melting Point
> 300 °C (decomposes at 210

°C)
[1]

Boiling Point >300 °C (decomposes)

Autoignition Temperature 279 °C [1]

Decomposition Products

When heated to

decomposition, it emits acrid

smoke and irritating fumes.[5]

Thermal Analysis of Dibutyltin Oxide
The thermal stability of a compound is experimentally determined using techniques such as

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). While specific

TGA and DSC data for pure dibutyltin oxide is not readily available in the public domain, this

section outlines the standard protocols for conducting such analyses on organometallic

compounds.

Experimental Protocol: Thermogravimetric Analysis
(TGA)
Thermogravimetric analysis measures the change in mass of a sample as a function of

temperature or time in a controlled atmosphere. This technique is crucial for determining the

thermal stability and composition of materials.
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Instrument: A calibrated thermogravimetric analyzer.

Sample Pan: Platinum or alumina crucible.

Sample Size: 5-10 mg of dibutyltin oxide powder.

Atmosphere: Inert (e.g., Nitrogen) or oxidative (e.g., Air or Oxygen) at a constant flow rate

(e.g., 20-50 mL/min).

Heating Rate: A linear heating rate, typically 10 °C/min or 20 °C/min.

Temperature Range: Typically from ambient temperature to 800-1000 °C.

The TGA instrument is calibrated for mass and temperature according to the manufacturer's

specifications.

A precise amount of the dibutyltin oxide sample is weighed into the tared sample pan.

The sample pan is placed in the TGA furnace.

The furnace is purged with the desired gas for a set period to ensure a stable atmosphere.

The temperature program is initiated, and the sample mass is recorded continuously as a

function of temperature.

The resulting data is plotted as percent weight loss versus temperature to generate a TGA

curve. The first derivative of this curve (DTG) can also be plotted to identify the temperatures

of maximum weight loss rates.

Experimental Protocol: Differential Scanning
Calorimetry (DSC)
Differential scanning calorimetry measures the difference in heat flow between a sample and a

reference as a function of temperature. It is used to determine transition temperatures and

enthalpies of processes like melting, crystallization, and decomposition.

Instrument: A calibrated differential scanning calorimeter.
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Sample Pan: Aluminum or copper pans, hermetically sealed for volatile samples.

Sample Size: 2-5 mg of dibutyltin oxide powder.

Reference: An empty, sealed sample pan.

Atmosphere: Inert (e.g., Nitrogen) at a constant flow rate.

Heating Rate: A linear heating rate, typically 10 °C/min.

Temperature Range: A range appropriate to observe the melting and decomposition events,

for instance, from ambient to 400 °C.

The DSC instrument is calibrated for temperature and enthalpy using certified reference

materials (e.g., indium).

A precise amount of the dibutyltin oxide sample is weighed into a sample pan and

hermetically sealed.

The sealed sample pan and an empty reference pan are placed in the DSC cell.

The cell is purged with the inert gas.

The temperature program is initiated, and the differential heat flow to the sample is recorded

as a function of temperature.

The resulting data is plotted as heat flow versus temperature to generate a DSC

thermogram, from which transition temperatures (onset and peak) and enthalpies can be

determined.

Thermal Decomposition Pathway
The precise thermal decomposition mechanism of dibutyltin oxide is complex and not fully

elucidated in the available literature. However, based on the general chemistry of organotin

compounds, a plausible degradation pathway can be proposed. The decomposition is expected

to proceed through the cleavage of the tin-carbon bonds.
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When heated, dibutyltin oxide is likely to undergo a series of reactions leading to the

formation of various volatile organic compounds and a final inorganic tin oxide residue. The

initial step is hypothesized to be the homolytic cleavage of a tin-butyl bond, generating a butyl

radical and a tin-centered radical.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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